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Quantitative Data Profile for PF-6274484

Parameter Value Experimental Context

Ki (Dissociation
Constant)

0.14 nM [1] [2]
[3]

High-affinity, irreversible binding to EGFR kinase [1].

Ki for EGFR (WT) 0.18 nM (Ki)
[1] [2]

Binding affinity for wild-type EGFR.

IC₅₀ (Functional
Inhibition)

5.8 nM [1] [2]
[4]

Inhibits autophosphorylation of wild-type EGFR in A549
cells [1] [2].

IC₅₀ for EGFR-
L858R/T790M

6.6 nM [1] [2] Inhibits autophosphorylation of the mutant EGFR in
H1975 cells [1] [2].

Understanding the Experimental Data

The data in the table comes from standard biochemical and cellular assays used in drug discovery:

Ki (Inhibition Constant): This measures the binding affinity between the drug and its target enzyme.
A lower Ki value indicates tighter binding [5] [6]. PF-6274484 is described as an irreversible
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covalent inhibitor, meaning it forms a permanent bond with its target, which often results in a very

low Ki and prolonged activity [1] [4].
IC₅₀ (Half-Maximal Inhibitory Concentration): This measures a compound's functional potency—

the concentration needed to inhibit a biological process (like protein autophosphorylation) by 50% in a
cellular setting [5] [6]. A lower IC₅₀ indicates higher potency.

The following diagram illustrates the logical relationship between these key metrics and the biological

outcome in the context of the experiments performed on PF-6274484.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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